Cas no 70074-39-4 (Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 70074-39-4
• CID: 4657325
• PubChem ID: 20310815
• Update Time: 2025-05-20

Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester

Cyclopropanecarboxylic Acid, 2,5-Dioxo-1-pyrrolidinyl Ester (CAS 70074-39-4): A Comprehensive Guide

Cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester (CAS 70074-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative of cyclopropanecarboxylic acid features a reactive pyrrolidinyl ester group, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information on its properties, synthesis methods, and potential uses, particularly in drug development and material science.

The compound's unique structure combines a cyclopropane ring with a succinimide-type ester, offering interesting reactivity patterns. Many users searching for CAS 70074-39-4 specifications or 2,5-dioxo-1-pyrrolidinyl ester applications are particularly interested in its role as a building block in organic synthesis. Recent trends in medicinal chemistry have increased demand for such specialized intermediates, especially in the development of novel therapeutic agents targeting various diseases.

From a chemical perspective, cyclopropanecarboxylic acid derivatives like this ester are known for their stability and versatility. The presence of both the strained three-membered ring and the activated ester moiety allows for diverse transformations under mild conditions. This characteristic makes it particularly useful in peptide coupling reactions and polymer chemistry, areas that have seen growing interest in both academic and industrial settings.

The pharmaceutical industry has shown particular interest in CAS 70074-39-4 as a potential intermediate for drug development. Many researchers investigating small molecule therapeutics or prodrug design search for information about this compound's reactivity and compatibility with various functional groups. Its ability to serve as an acylating agent while maintaining the integrity of the cyclopropane ring makes it valuable for creating structurally diverse molecules.

In material science applications, the 2,5-dioxo-1-pyrrolidinyl ester functionality of this compound offers advantages for surface modification and polymer synthesis. Professionals searching for functional group transformations or crosslinking agents often explore compounds like this for their ability to introduce cyclopropane moieties into larger molecular architectures. The thermal stability of the cyclopropane ring combined with the reactivity of the ester group provides unique opportunities for material design.

Analytical chemists working with cyclopropane-containing compounds frequently seek information about characterization methods for CAS 70074-39-4. Standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to verify the purity and identity of this material. The distinct spectral features of both the cyclopropane ring and succinimide-type ester make characterization relatively straightforward for experienced chemists.

Safety considerations for handling cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester follow standard laboratory protocols for reactive esters. While not classified as highly hazardous, proper precautions should be taken when working with this compound, including the use of appropriate personal protective equipment. Researchers often search for storage conditions and handling guidelines for such specialized chemicals to ensure safe laboratory practices.

The commercial availability of CAS 70074-39-4 has increased in recent years to meet growing demand from both academic and industrial researchers. Suppliers typically offer this compound in various quantities, with purity levels suitable for different applications. Purchasers frequently look for information about bulk pricing, custom synthesis options, and technical specifications when sourcing this material for their projects.

Future research directions for cyclopropanecarboxylic acid derivatives may explore novel applications in green chemistry and sustainable synthesis. The unique reactivity profile of 2,5-dioxo-1-pyrrolidinyl esters makes them candidates for developing more efficient synthetic methodologies. Many researchers are particularly interested in how such compounds might contribute to atom-economical reactions and catalytic processes that minimize waste generation.

In conclusion, cyclopropanecarboxylic acid, 2,5-dioxo-1-pyrrolidinyl ester (CAS 70074-39-4) represents an important building block in modern organic synthesis. Its combination of structural features offers numerous possibilities for creating complex molecules in pharmaceutical and material science applications. As research continues to uncover new uses for cyclopropane-containing compounds, the demand for specialized intermediates like this ester is likely to grow, making it a compound worth watching in chemical research and development.